Cas no 941972-79-8 (4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 941972-79-8
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 5502439
• PubChem ID: 18587118
• Update Time: 2025-07-02

4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide
• SR-01000916727-1
• SR-01000916727
• AKOS024471217
• VU0501814-1
• 4-(isopropylthio)-N-(thiazol-2-yl)benzamide
• 4-propan-2-ylsulfanyl-N-(1,3-thiazol-2-yl)benzamide
• 941972-79-8
• F2830-0710

• Inchi： 1S/C13H14N2OS2/c1-9(2)18-11-5-3-10(4-6-11)12(16)15-13-14-7-8-17-13/h3-9H,1-2H3,(H,14,15,16)
• InChI Key： TVVRBCOVRIZZCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC=CS2)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 278.05475542g/mol
• Monoisotopic Mass: 278.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide

Professional Introduction to 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 941972-79-8)

4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly due to its unique structural features and potential biological activities. This compound, identified by the CAS number 941972-79-8, has garnered attention for its role in the development of novel therapeutic agents. The molecular structure of this benzamide derivative incorporates a thiazole ring and a propylsulfanyl group, which are known to contribute to its pharmacological properties.

The benzamide moiety is a common pharmacophore in medicinal chemistry, often found in drugs that exhibit anti-inflammatory, analgesic, and antimicrobial properties. In the case of 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide, the presence of the thiazole ring enhances its potential bioactivity by interacting with various biological targets. Thiazole derivatives are well-documented for their role in modulating enzyme activities and cellular signaling pathways, making them valuable candidates for drug discovery.

Recent research has highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The propylsulfanyl group in this molecule is believed to contribute to its solubility and metabolic stability, which are critical factors for drug efficacy. Studies have shown that sulfanyl groups can enhance the binding affinity of molecules to their target proteins, thereby improving their pharmacological activity.

The combination of these structural features makes 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide a promising candidate for further investigation. Researchers have been exploring its potential in various therapeutic areas, including oncology and neurology. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in cancer cell proliferation.

In addition to its potential anticancer properties, 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide has shown promise in models of neurodegenerative diseases. The thiazole ring is known to interact with neurotransmitter systems, which could make this compound a valuable tool in the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

As interest in natural product-inspired drug design grows, compounds like 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide are being revisited for their potential therapeutic applications. The structural motifs present in this molecule are reminiscent of several bioactive natural products, suggesting that it may have evolved biological relevance through evolutionary processes. This aligns with the growing trend in drug discovery towards "biomimetic" or "nature-inspired" approaches.

The pharmacokinetic properties of 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety profile. Preclinical studies are being conducted to assess its pharmacokinetic behavior in animal models, which will provide valuable insights into its potential as a drug candidate.

In conclusion, 4-(propan-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)benzamide represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further development. As research continues to uncover new therapeutic applications for sulfanyl-containing compounds and thiazole derivatives, this molecule is likely to play an important role in the discovery of novel drugs.